N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C12H13ClN2O3S/c1-7-8(5-15-18-7)12(16)14-6-9(17-2)10-3-4-11(13)19-10/h3-5,9H,6H2,1-2H3,(H,14,16)
• InChI Key: MHEOEZYORNCDIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC(C2=CC=C(S2)Cl)OC
• Molecular Formula: C12H13ClN2O3S
• Molecular Weight: 300.76 g/mol

Description

The compound seems to be a derivative of thiophene, which is a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. For example, Schiff bases, which are usually synthesized from the condensation of primary amines and active carbonyl groups. Another method is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be analyzed using various spectroscopic techniques, including IR spectroscopy, Mass spectrometry, and 1H NMR.

Mechanism of Action

Mode of Action

The presence of a chlorothiophene and a methoxyethyl group suggests that it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and halogen bonding .

Pharmacokinetics

Its molecular weight (14763 g/mol) and calculated LogP (256) suggest that it may have good bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown due to the lack of information on its specific targets and mode of action .

Action Environment

The compound’s action, efficacy, and stability could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. Its stability under inert gas and at low temperatures suggests that it may be sensitive to oxidation .

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-5-methylisoxazole-4-carboxamide in lab experiments include its synthetic availability, its potential in treating various diseases, and its ability to target multiple signaling pathways. The limitations of using this compound in lab experiments include its limited solubility in water, its potential toxicity, and its unknown long-term effects.

Future Directions

There are several future directions for N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-5-methylisoxazole-4-carboxamide research. One direction is to further investigate its potential in treating various diseases such as cancer, Alzheimer's disease, and inflammation. Another direction is to explore its mechanism of action and identify other signaling pathways that it may target. Additionally, further research is needed to determine the long-term effects and potential toxicity of this compound.

Synthesis Methods

N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-5-methylisoxazole-4-carboxamide is synthesized through a multi-step process that involves the reaction of 5-chlorothiophene-2-carboxylic acid with 2-aminoethanol to form 2-(5-chlorothiophen-2-yl)-2-hydroxyethylthiophene-5-carboxamide. This intermediate is then reacted with methyl isoxazole-4-carboxylic acid to form the final product, this compound.

Scientific Research Applications

N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-5-methylisoxazole-4-carboxamide has shown potential in treating various diseases such as cancer, Alzheimer's disease, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines.